Cas no 2580090-03-3 (tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate)

• Product Name: tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate
• CAS No: 2580090-03-3
• MF: C₁₀H₂₂N₂O₃
• MW: 218.293282985687
• CID: 5657900
• PubChem ID: 165893768
• Update Time: 2025-06-09

tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27727536
• tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate
• 2580090-03-3

• Inchi： 1S/C10H22N2O3/c1-10(2,3)15-9(14)8(12)5-4-7(13)6-11/h7-8,13H,4-6,11-12H2,1-3H3/t7-,8+/m1/s1
• InChI Key： WDJSXVZCKOAJCO-SFYZADRCSA-N
• SMILES： O(C([C@H](CC[C@H](CN)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.16304257g/mol
• Monoisotopic Mass: 218.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.6Ų

Additional information on tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate

Professional Introduction to Compound with CAS No. 2580090-03-3 and Product Name: tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate

The compound with the CAS number 2580090-03-3 and the product name tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug development and biologically active molecule synthesis. The precise stereochemical configuration, indicated by the (2S,5R) designation, underscores its importance in maintaining biological activity and specificity.

Recent research in the domain of chiral chemistry has highlighted the critical role of stereoisomers in pharmaceutical efficacy. The (2S,5R)-configuration of this compound is particularly noteworthy, as it aligns with the natural stereochemistry of several biologically relevant molecules. This feature makes it a valuable scaffold for designing molecules that interact selectively with biological targets, thereby enhancing therapeutic outcomes while minimizing side effects. The presence of both amine and hydroxyl functional groups further expands its utility, allowing for diverse chemical modifications and derivatization strategies.

In the context of drug discovery, the tert-butyl moiety serves as a protecting group that can be strategically removed or modified to introduce additional functional diversity. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Moreover, the diamino functionality provides multiple sites for chemical cross-linking or conjugation with other biomolecules, making it an attractive candidate for peptide mimetics or protein-drug conjugates.

Current studies are exploring the compound's potential as a precursor in the synthesis of novel antibiotics and anti-inflammatory agents. The unique structural motif of tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate has been found to exhibit promising interactions with bacterial enzymes and inflammatory pathways. Preliminary in vitro assays have demonstrated inhibitory effects on certain bacterial strains, suggesting its utility in combating resistant infections. Additionally, its ability to modulate inflammatory cytokine release has opened avenues for investigating its role in autoimmune and chronic inflammatory diseases.

The hydroxyl group at the 5-position introduces another layer of complexity and reactivity. This group can participate in hydrogen bonding interactions within biological systems, influencing both binding affinity and molecular conformation. Such properties are particularly valuable in designing molecules that require precise spatial orientation to exert their biological effects. Furthermore, the hydroxyl functionality can be oxidized or reduced to introduce additional variability into derivative structures.

From a synthetic chemistry perspective, tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate exemplifies an advanced building block that bridges natural product-inspired design with rational molecular engineering. Its synthesis involves intricate stereocontrol steps that highlight the sophistication of modern organic methodologies. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve the desired stereochemical purity. These synthetic advancements not only underscore the compound's scientific significance but also demonstrate the progress in enantioselective synthetic strategies.

The pharmaceutical industry is increasingly leveraging such highly functionalized compounds to develop next-generation therapeutics. The combination of stereochemical precision and multiple reactive sites offers unparalleled opportunities for structure-activity relationship (SAR) studies. By systematically modifying different parts of this molecule—such as replacing one of the amine groups with an amide or altering the tert-butyl group—researchers can fine-tune its pharmacological profile to meet specific therapeutic needs.

Future research directions may explore its incorporation into novel drug delivery systems or its use as a chiral auxiliary in multi-step syntheses. The versatility of this compound lies in its ability to serve multiple roles across different stages of drug development—from initial discovery to final formulation—making it a cornerstone asset for medicinal chemists working on complex molecular targets.

In summary,tert-butyl (2S,5R)-2,6-diamino-5-hydroxyhexanoate, identified under CAS No. 2580090-03-3, represents a paradigm shift in how we approach molecular design for therapeutic applications. Its unique structural features combined with recent advancements in synthetic methodologies position it as a key player in addressing unmet medical needs through innovative chemical solutions.